Cas no 62094-66-0 (3(2H)-Isothiazolone, 2-butyl-5-chloro-4-methyl-)

• Product Name: 3(2H)-Isothiazolone, 2-butyl-5-chloro-4-methyl-
• CAS No: 62094-66-0
• MF: C₈H₁₂ClNOS
• MW: 205.704979896545
• CID: 458407
• PubChem ID: 21854094
• Update Time: 2025-04-19

3(2H)-Isothiazolone, 2-butyl-5-chloro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3(2H)-Isothiazolone, 2-butyl-5-chloro-4-methyl-
• 2-butyl-5-chloro-4-methyl-1,2-thiazol-3-one
• 62094-66-0
• 2-Butyl-5-chloro-4-methyl-1,2-thiazol-3(2H)-one
• DTXSID60618827

• Inchi： 1S/C8H12ClNOS/c1-3-4-5-10-8(11)6(2)7(9)12-10/h3-5H2,1-2H3
• InChI Key： AWLGTKYWTHYQSU-UHFFFAOYSA-N
• SMILES： ClC1=C(C)C(N(CCCC)S1)=O

Computed Properties

• Exact Mass: 205.03296
• Monoisotopic Mass: 205.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 227
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 45.6Ų

Experimental Properties

• PSA: 20.31